Cas no 458526-04-0 (Ethyl 2-(2-nitro-4-phenylmethoxyphenyl)acetate)

• Product name: Ethyl 2-(2-nitro-4-phenylmethoxyphenyl)acetate
• CAS No: 458526-04-0
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 2644058
• PubChem ID: 58818225

Ethyl 2-(2-nitro-4-phenylmethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• DB-124726
• SCHEMBL14572101
• 458526-04-0
• Ethyl 2-(2-nitro-4-phenylmethoxyphenyl)acetate

• Inchi： InChI=1S/C17H17NO5/c1-2-22-17(19)10-14-8-9-15(11-16(14)18(20)21)23-12-13-6-4-3-5-7-13/h3-9,11H,2,10,12H2,1H3
• InChI Key： DNAPNQLCAZOQRS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 315.11067264Da
• Monoisotopic Mass: 315.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.4Ų